roccellaric acid
roccellaric acid
Roccellaric acid is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
19464-85-8
VCID:
VC0099881
InChI:
InChI=1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h15-17H,3-14H2,1-2H3,(H,20,21)/t15-,16+,17-/m0/s1
SMILES:
CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O
Molecular Formula:
C19H34O4
Molecular Weight:
326.5 g/mol
roccellaric acid
CAS No.: 19464-85-8
Main Products
VCID: VC0099881
Molecular Formula: C19H34O4
Molecular Weight: 326.5 g/mol
| CAS No. | 19464-85-8 |
|---|---|
| Product Name | roccellaric acid |
| Molecular Formula | C19H34O4 |
| Molecular Weight | 326.5 g/mol |
| IUPAC Name | (2R,3S,4S)-4-methyl-5-oxo-2-tridecyloxolane-3-carboxylic acid |
| Standard InChI | InChI=1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h15-17H,3-14H2,1-2H3,(H,20,21)/t15-,16+,17-/m0/s1 |
| Standard InChIKey | WLGALFYTFVOQPY-BBWFWOEESA-N |
| Isomeric SMILES | CCCCCCCCCCCCC[C@@H]1[C@H]([C@@H](C(=O)O1)C)C(=O)O |
| SMILES | CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O |
| Description | Roccellaric acid is a gamma-lactone. |
| Synonyms | rocellaric acid |
| PubChem Compound | 10019295 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume